Synthesis by use of molecular carbon. Part II. Germanium tetrachloride, phosphorus trichloride, and sulphur monochloride
Journal of the Chemical Society A: Inorganic, Physical, Theoretical Pub Date: DOI: 10.1039/J19700000031
Abstract
Co-condensation of carbon vapour with germanium tetrachloride affords a mixture of Cl3GeCCl3 and (Cl3Ge)2, as well as traces of a compound believed to be Cl3GeCCl:CCl2. A mixture of Cl2PCCl3 and (Cl2P)2CCl2 was recovered from the reaction of phosphorus trichloride and carbon. Sulphur monochloride formed CSCl2 and ClS2CCl3, but decomposition to sulphur also occurred. The nature of these reactions is discussed.
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